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Compound of Interest

Compound Name: Dibutylamine hydroiodide

CAS No.: 79886-80-9

Cat. No.: B11761380

Get Quote

Executive Summary
The inverted p-i-n device architecture (ITO/HTL/Perovskite/ETL/Metal) offers superior

operational stability and negligible hysteresis compared to conventional n-i-p structures.

However, the interface between the perovskite and the Electron Transport Layer (ETL, typically

PCBM/C60) is a critical site for non-radiative recombination and moisture ingress.

Incorporating Dibutylammonium Iodide (DBAI) as an interfacial passivation layer addresses

these failure modes. Unlike primary amines (e.g., BAI), the secondary amine structure of DBAI

introduces unique steric hindrance that modulates the formation of low-dimensional (2D)

perovskite phases, effectively capping the 3D bulk with a hydrophobic, defect-free lattice.

Mechanistic Insight
The DBAI treatment functions via a chemical reaction with the excess

or the perovskite surface stoichiometry.
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When DBAI solution is spin-coated onto the 3D perovskite surface, it reacts to form a 2D

perovskite layer (Ruddlesden-Popper or Dion-Jacobson phase depending on stoichiometry).

Defect Healing: The ammonium headgroups fills iodide vacancies (

) and coordinates with under-coordinated

clusters.

Energy Alignment: The wider bandgap of the 2D layer creates a graded heterojunction,

blocking electron back-scattering while facilitating hole blocking at the cathode interface.

Moisture Barrier: The hydrophobic butyl chains of the secondary amine repel water

molecules, enhancing environmental stability.
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Inverted p-i-n Stack with DBAI
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Caption: Schematic of the inverted p-i-n stack illustrating the strategic placement of the DBAI

2D layer between the 3D perovskite and the ETL.

Experimental Protocol
Materials & Reagents

Perovskite Precursor:

,

,

,

(High purity >99.99%).

Passivator: Dibutylammonium Iodide (DBAI) (>99.5%, anhydrous).

Solvents: DMF, DMSO (Anhydrous); Isopropanol (IPA) (Anhydrous, for DBAI).

HTL/ETL: PTAA (or NiOx), PCBM (or C60), BCP.

Protocol Workflow
Step 1: Substrate Preparation & HTL Deposition

Cleaning: Sonicate ITO glass in detergent, deionized water, acetone, and IPA (15 min each).

Activation: UV-Ozone treat for 15 min.

HTL (PTAA): Spin-coat PTAA (2 mg/mL in toluene) at 5000 rpm for 30s. Anneal at 100°C for

10 min.

Step 2: 3D Perovskite Deposition
Precursor: Prepare

(1.5 M in DMF:DMSO 4:1).

Deposition: Static dispense inside
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glovebox.

Step 1: 1000 rpm for 10s.

Step 2: 4000 rpm for 30s.

Antisolvent: Drop 150 µL Chlorobenzene (CB) at 20s remaining in Step 2.

Annealing: 100°C for 30-60 min (Black phase formation). Cool to room temperature.

Step 3: DBAI Interfacial Treatment (CRITICAL STEP)
Rationale: The DBAI is applied after the perovskite is crystallized but before the ETL.

Solution Prep: Dissolve DBAI in anhydrous Isopropanol (IPA).

Standard Concentration:2 mg/mL (Optimization window: 1–5 mg/mL).

Note: Ensure complete dissolution; sonicate if necessary.

Application (Dynamic vs. Static):

Recommendation:Static Dispense ensures uniform surface coverage before centrifugal

force thins the film.

Dispense 50 µL of DBAI solution onto the perovskite film.

Wait 5 seconds (allows surface reaction/penetration).

Spin at 4000 rpm for 20 seconds.

Annealing:

Place immediately on a hotplate at 100°C for 5 minutes.

Visual Check: The film should remain black and shiny. A slight glossy sheen indicates

successful 2D layer formation. If it turns yellow, the concentration was too high (excessive

2D phase degradation).
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Step 4: ETL & Top Contact
ETL (PCBM): Spin-coat PCBM (20 mg/mL in CB) at 2000 rpm for 30s.

Buffer (BCP): Spin-coat BCP (0.5 mg/mL in IPA) at 4000 rpm for 30s.

Electrode: Thermally evaporate Ag (100 nm) under high vacuum (

Torr).

Process Flow Diagram
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Caption: Step-by-step fabrication workflow emphasizing the DBAI post-treatment stage.

Characterization & Validation
To ensure the DBAI interface has been successfully formed and is functional, the following

validation steps are required.

Quantitative Metrics (Expected Data)
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Characterizati
on

Metric
Control (No
DBAI)

Target (With
DBAI)

Interpretation

Contact Angle
Water Droplet (

)
45° - 60° > 85°

Hydrophobic

alkyl chains are

present on

surface.

PL Spectroscopy
Lifetime (

)
~100 - 300 ns > 800 ns

Suppression of

non-radiative

surface defects.

XRD

Low Angle Peak

(

)

None ~5° - 7°

Signature of 2D

(n=1 or n=2)

perovskite

phase.

J-V Curves (V) 1.05 V > 1.15 V

Reduced

interfacial

recombination

losses.

Stability (Humidity) 200 hours > 1000 hours

Enhanced

moisture

resistance.

Troubleshooting Guide
Issue: S-shaped J-V Curves (Fill Factor Loss)

Cause: DBAI layer is too thick, creating a transport barrier.

Fix: Reduce concentration to 1 mg/mL or increase spin speed to 5000 rpm.

Issue: No improvement in

Cause: Incomplete coverage or DBAI washed off.

Fix: Use Static dispense method; ensure IPA is anhydrous to prevent dissolving the

underlying perovskite.
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Issue: White Haze on Film

Cause: Excess unreacted DBAI or degradation.

Fix: Reduce annealing time; verify DBAI purity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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